Cas no 494772-71-3 (2-[(4-bromophenoxy)methyl]oxolane)

• Product Name: 2-[(4-bromophenoxy)methyl]oxolane
• CAS No: 494772-71-3
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 1521668
• Update Time: 2025-11-02

2-[(4-bromophenoxy)methyl]oxolane Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[(4-bromophenoxy)methyl]tetrahydro-
• 2-[(4-bromophenoxy)methyl]oxolane

• Inchi： 1S/C11H13BrO2/c12-9-3-5-10(6-4-9)14-8-11-2-1-7-13-11/h3-6,11H,1-2,7-8H2
• InChI Key： PEFDJYPDPZQVGC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC1CCCO1

Computed Properties

• Exact Mass: 256.00989

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(4-bromophenoxy)methyl]oxolane

Comprehensive Guide to 2-[(4-bromophenoxy)methyl]oxolane (CAS No. 494772-71-3): Properties, Applications, and Market Insights

2-[(4-bromophenoxy)methyl]oxolane (CAS No. 494772-71-3) is a specialized organic compound that has garnered significant attention in the field of chemical synthesis and material science. This compound, characterized by its unique molecular structure, is widely utilized in various industrial and research applications. In this comprehensive guide, we delve into the properties, applications, and market trends of this intriguing chemical, while also addressing some of the most frequently searched questions by users in the field.

The molecular formula of 2-[(4-bromophenoxy)methyl]oxolane is C₁₁H₁₃BrO₂, and it features a oxolane (tetrahydrofuran) ring attached to a 4-bromophenoxy group. This structural configuration imparts unique chemical properties, making it a valuable intermediate in organic synthesis. Researchers and industry professionals often search for "synthesis of 2-[(4-bromophenoxy)methyl]oxolane" or "CAS 494772-71-3 applications," highlighting the growing interest in this compound.

One of the key properties of 2-[(4-bromophenoxy)methyl]oxolane is its solubility in common organic solvents such as ethanol, acetone, and dichloromethane. This characteristic makes it highly versatile for use in pharmaceutical intermediates and agrochemical formulations. Recent trends in the chemical industry show a surge in demand for halogenated compounds, particularly those with bromine substituents, due to their reactivity and utility in cross-coupling reactions.

In the realm of material science, 2-[(4-bromophenoxy)methyl]oxolane is explored for its potential in polymer modification and as a building block for advanced materials. Users frequently inquire about "oxolane derivatives in material science" or "bromophenoxy compounds uses," reflecting the compound's relevance in cutting-edge research. Its ability to act as a ligand or catalyst in certain reactions further broadens its applicability.

The market dynamics for 2-[(4-bromophenoxy)methyl]oxolane are influenced by its niche applications and the increasing focus on sustainable chemistry. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to the needs of academic and industrial researchers. SEO-optimized searches like "buy 2-[(4-bromophenoxy)methyl]oxolane" or "CAS 494772-71-3 suppliers" indicate a robust demand in the market.

From a safety and handling perspective, 2-[(4-bromophenoxy)methyl]oxolane should be stored in a cool, dry place, away from direct sunlight and incompatible materials. While it is not classified as a hazardous substance under standard regulations, proper laboratory practices should always be followed. Queries such as "safety data sheet for 2-[(4-bromophenoxy)methyl]oxolane" are common among users seeking detailed handling guidelines.

In conclusion, 2-[(4-bromophenoxy)methyl]oxolane (CAS No. 494772-71-3) is a compound of significant interest due to its versatile applications and unique chemical properties. Whether you are a researcher looking for "synthetic routes for oxolane derivatives" or an industry professional exploring "bromophenoxy-based intermediates," this compound offers a wealth of opportunities for innovation and development. Stay updated with the latest advancements to leverage its full potential in your projects.